Cas no 1021124-65-1 (N-(4-chlorophenyl)-2-(4-methoxybenzenesulfonamido)-1,3-thiazole-4-carboxamide)

• Product Name: N-(4-chlorophenyl)-2-(4-methoxybenzenesulfonamido)-1,3-thiazole-4-carboxamide
• CAS No: 1021124-65-1
• MF: C₁₇H₁₄ClN₃O₄S₂
• MW: 423.893760204315
• CID: 5956265
• PubChem ID: 42109101
• Update Time: 2025-10-31

N-(4-chlorophenyl)-2-(4-methoxybenzenesulfonamido)-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-2-(4-methoxybenzenesulfonamido)-1,3-thiazole-4-carboxamide
• N-(4-chlorophenyl)-2-[(4-methoxyphenyl)sulfonylamino]-1,3-thiazole-4-carboxamide
• VU0628313-1
• F5006-0254
• 1021124-65-1
• N-(4-chlorophenyl)-2-(4-methoxyphenylsulfonamido)thiazole-4-carboxamide
• AKOS024488168

• Inchi： 1S/C17H14ClN3O4S2/c1-25-13-6-8-14(9-7-13)27(23,24)21-17-20-15(10-26-17)16(22)19-12-4-2-11(18)3-5-12/h2-10H,1H3,(H,19,22)(H,20,21)
• InChI Key： RZPAJQGXDYRXTD-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC2=CC=C(Cl)C=C2)=O)N=C1NS(C1=CC=C(OC)C=C1)(=O)=O

Computed Properties

• Exact Mass: 423.0114260g/mol
• Monoisotopic Mass: 423.0114260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 134Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-chlorophenyl)-2-(4-methoxybenzenesulfonamido)-1,3-thiazole-4-carboxamide

Research Brief on N-(4-chlorophenyl)-2-(4-methoxybenzenesulfonamido)-1,3-thiazole-4-carboxamide (CAS: 1021124-65-1)

N-(4-chlorophenyl)-2-(4-methoxybenzenesulfonamido)-1,3-thiazole-4-carboxamide (CAS: 1021124-65-1) is a novel thiazole-based compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfonamido-thiazole scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. The structural features of this molecule, including the 4-chlorophenyl and 4-methoxybenzenesulfonamido moieties, contribute to its distinct pharmacological properties, making it a subject of interest for researchers exploring new drug candidates.

Recent studies have focused on the synthesis, characterization, and biological evaluation of N-(4-chlorophenyl)-2-(4-methoxybenzenesulfonamido)-1,3-thiazole-4-carboxamide. The compound has been synthesized through multi-step organic reactions, with a focus on optimizing yield and purity. Advanced spectroscopic techniques, including NMR, IR, and mass spectrometry, have been employed to confirm its structure. Preliminary in vitro assays have demonstrated its activity against specific enzyme targets, suggesting potential applications in disease areas such as inflammation, cancer, and infectious diseases. The compound's mechanism of action is currently under investigation, with hypotheses pointing to its interaction with key signaling pathways.

One of the most significant findings in recent research is the compound's inhibitory activity against certain kinases and proteases. Studies have reported that N-(4-chlorophenyl)-2-(4-methoxybenzenesulfonamido)-1,3-thiazole-4-carboxamide exhibits selective inhibition of specific kinase isoforms, which are implicated in various pathological conditions. This selectivity is attributed to the compound's ability to bind to the ATP-binding site of the target kinases, as suggested by molecular docking studies. Additionally, the compound has shown moderate to potent activity in cell-based assays, further supporting its potential as a lead compound for drug development.

Pharmacokinetic and toxicity studies of N-(4-chlorophenyl)-2-(4-methoxybenzenesulfonamido)-1,3-thiazole-4-carboxamide are still in the early stages. Initial data indicate that the compound has acceptable solubility and stability profiles, although further optimization may be required to improve its bioavailability. In vivo studies in animal models have provided preliminary evidence of its efficacy and safety, but comprehensive toxicological assessments are needed to fully evaluate its therapeutic potential. Researchers are also exploring structural analogs of this compound to enhance its pharmacological properties and reduce potential side effects.

In conclusion, N-(4-chlorophenyl)-2-(4-methoxybenzenesulfonamido)-1,3-thiazole-4-carboxamide represents a promising candidate for further drug development. Its unique chemical structure and demonstrated biological activities make it a valuable subject for ongoing research. Future studies should focus on elucidating its precise mechanism of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in more complex disease models. As research progresses, this compound may contribute to the development of novel therapeutics for a range of medical conditions.